Cas no 1434127-13-5 (3-Bromo-5-isobutylpyridine)

• Product Name: 3-Bromo-5-isobutylpyridine
• CAS No: 1434127-13-5
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 4815726
• Update Time: 2025-06-14

3-Bromo-5-isobutylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-isobutylpyridine

• Inchi： 1S/C9H12BrN/c1-7(2)3-8-4-9(10)6-11-5-8/h4-7H,3H2,1-2H3
• InChI Key： WNQWGEOLKBSGBZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-isobutylpyridine

Recent Advances in the Application of 3-Bromo-5-isobutylpyridine (CAS: 1434127-13-5) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-isobutylpyridine (CAS: 1434127-13-5) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its potential in modulating protein-protein interactions and as a scaffold for the design of novel pharmacophores.

One of the most significant applications of 3-Bromo-5-isobutylpyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromine substituent on the pyridine ring allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophoric groups. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders.

In addition to its utility in kinase inhibitor design, 3-Bromo-5-isobutylpyridine has been employed in the construction of metal-organic frameworks (MOFs) for drug delivery applications. Researchers have leveraged its halogenated pyridine core to coordinate with transition metals, creating stable MOFs capable of encapsulating and releasing therapeutic agents in a controlled manner. This approach has been particularly explored for targeted cancer therapies, where precise drug delivery is essential to minimize off-target effects.

Recent advancements in synthetic methodologies have also expanded the accessibility of 3-Bromo-5-isobutylpyridine. A 2024 report in Organic Letters described a streamlined, one-pot synthesis of this compound using palladium-catalyzed C-H activation, significantly improving yield and reducing production costs. This innovation is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 3-Bromo-5-isobutylpyridine. Ongoing research is focused on addressing issues such as metabolic stability and bioavailability, with computational modeling and high-throughput screening playing pivotal roles in identifying optimal structural modifications.

In conclusion, 3-Bromo-5-isobutylpyridine (CAS: 1434127-13-5) represents a valuable building block in modern drug discovery, with applications ranging from kinase inhibitor development to advanced drug delivery systems. Continued research into its synthetic accessibility and biological applications is likely to yield further breakthroughs in the coming years.